Cas no 2307776-49-2 (rac-[(2R,3R)-2-(5-methyl-4H-1,2,4-triazol-3-yl)oxolan-3-yl]methanamine dihydrochloride)

• Product Name: rac-[(2R,3R)-2-(5-methyl-4H-1,2,4-triazol-3-yl)oxolan-3-yl]methanamine dihydrochloride
• CAS No: 2307776-49-2
• MF: C₈H₁₆Cl₂N₄O
• MW: 255.144839286804
• CID: 6227182
• PubChem ID: 132327520
• Update Time: 2025-07-01

rac-[(2R,3R)-2-(5-methyl-4H-1,2,4-triazol-3-yl)oxolan-3-yl]methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• rac-[(2R,3R)-2-(5-methyl-4H-1,2,4-triazol-3-yl)oxolan-3-yl]methanamine dihydrochloride
• EN300-624126
• 2307776-49-2

• Inchi： 1S/C8H14N4O.2ClH/c1-5-10-8(12-11-5)7-6(4-9)2-3-13-7;;/h6-7H,2-4,9H2,1H3,(H,10,11,12);2*1H/t6-,7-;;/m1../s1
• InChI Key： SHVAVWJOOHWNKO-GPJOBVNKSA-N
• SMILES： Cl.Cl.O1CC[C@H](CN)[C@@H]1C1=NNC(C)=N1

Computed Properties

• Exact Mass: 254.0701165g/mol
• Monoisotopic Mass: 254.0701165g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.8Ų

Additional information on rac-[(2R,3R)-2-(5-methyl-4H-1,2,4-triazol-3-yl)oxolan-3-yl]methanamine dihydrochloride

Rac-[(2R,3R)-2-(5-Methyl-4H-1,2,4-Triazol-3-Yl)Oxolan-3-Yl]Methanamine Dihydrochloride: A Comprehensive Overview

Rac-[(2R,3R)-2-(5-Methyl-4H-1,2,4-Triazol-3-Yl)Oxolan-3-Yl]Methanamine Dihydrochloride, with the CAS number 2307776-49-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structural features and potential applications in drug development and material science.

The molecular structure of this compound is characterized by a triazole ring system and a cyclic amine moiety. The presence of the triazole group suggests potential for various chemical reactions and interactions, making it a valuable intermediate in synthetic chemistry. Recent studies have highlighted its role in the synthesis of bioactive molecules and its ability to participate in click chemistry reactions.

One of the key areas of research involving this compound is its application in drug discovery. The dihydrochloride salt form is particularly advantageous due to its enhanced solubility and stability under physiological conditions. Researchers have explored its potential as a building block for constructing complex molecular architectures with desired pharmacokinetic properties.

Moreover, the stereochemistry of this compound plays a crucial role in its functionality. The (2R,3R) configuration ensures specific interactions within biological systems, which is critical for therapeutic applications. Recent advancements in asymmetric synthesis have enabled the efficient production of this enantiomerically pure compound.

In terms of chemical properties, this compound exhibits good thermal stability and moderate water solubility. These characteristics make it suitable for use in various industrial processes and formulation development. Additionally, its compatibility with common organic solvents facilitates its use in large-scale manufacturing.

The latest research findings underscore the importance of this compound as a versatile building block in medicinal chemistry. Its ability to form stable complexes with metal ions has opened new avenues for exploring its role in coordination chemistry and catalysis.

In conclusion, Rac-[(2R,3R)-...Dihydrochloride continues to be a focal point in scientific research due to its unique properties and wide-ranging applications. As advancements in synthetic methods and understanding of its biological effects continue to emerge, this compound holds promise for contributing to innovative solutions across multiple disciplines.